molecular formula C12H13NO5 B8397566 alpha-(2-Acetylamino-5-methoxycarbonylphenyl)acetic acid

alpha-(2-Acetylamino-5-methoxycarbonylphenyl)acetic acid

Cat. No.: B8397566
M. Wt: 251.23 g/mol
InChI Key: YUAJAXNNZMKCEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-(2-Acetylamino-5-methoxycarbonylphenyl)acetic acid is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13NO5

Molecular Weight

251.23 g/mol

IUPAC Name

2-(2-acetamido-5-methoxycarbonylphenyl)acetic acid

InChI

InChI=1S/C12H13NO5/c1-7(14)13-10-4-3-8(12(17)18-2)5-9(10)6-11(15)16/h3-5H,6H2,1-2H3,(H,13,14)(H,15,16)

InChI Key

YUAJAXNNZMKCEH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C(C=C(C=C1)C(=O)OC)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of ethyl α-(2-acetylamino-5-methoxycarbonylphenyl)acetate (4.18 g, 0.015 mol) in methanol (60 mL), 1N sodium hydroxide (15.0 mL, 0.015 mol) was added over a period of 10 min. The mixture was stirred at room temperature for 1 h. After dilution with water (50 mL), the mixture was filtered and the filtrate neutralized with concentrated hydrochloric acid. The precipitate obtained was collected by filtration and washed with water. The cake was recrystallized from ethyl acetate and dried to give 2.3 g (61%) of α-(2-acetylamino-5-methoxycarbonylphenyl)acetic acid as a white solid, mp 194° C.
Name
ethyl α-(2-acetylamino-5-methoxycarbonylphenyl)acetate
Quantity
4.18 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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